Cas no 444588-40-3 (Isothiochroman-6-amine)

• Product Name: Isothiochroman-6-amine
• CAS No: 444588-40-3
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 5730712
• PubChem ID: 22269614
• Update Time: 2024-03-01

Isothiochroman-6-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6291321
• 444588-40-3
• AKOS026715985
• isothiochroman-6-amine
• F2147-2749
• 1H-2-Benzothiopyran-6-amine, 3,4-dihydro-
• Isothiochroman-6-amine

• Inchi： 1S/C9H11NS/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5H,3-4,6,10H2
• InChI Key： WYMCVNKHNHTVJE-UHFFFAOYSA-N
• SMILES： S1CC2C=CC(=CC=2CC1)N

Computed Properties

• Exact Mass: 165.06122053g/mol
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 347.8±42.0 °C(Predicted)
• pka: 4.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes